Cas no 1315051-74-1 ((3S)-4-methylmorpholine-3-carboxylic acid)

• Product Name: (3S)-4-methylmorpholine-3-carboxylic acid
• CAS No: 1315051-74-1
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD19229974
• CID: 1061969
• PubChem ID: 55300758
• Update Time: 2025-05-26

(3S)-4-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-Methylmorpholine-3-carboxylic acid
• (3S)-4-Methyl-3-morp
• (3S)-4-Methyl-3-Morpholinecarboxylic Acid
• (3S)-4-Methyl-morpholine-3-carboxylic acid
• (3S)-4-methylmorpholine-3-carboxylic acid
• DB-299733
• SCHEMBL3138562
• 3-Morpholinecarboxylic acid,4-methyl-,(3S)-
• 1315051-74-1
• CS-0444591
• (S)-4-methylmorpholine-3-carboxylicacid
• AM807090
• AKOS006381335
• G85529

• MDL： MFCD19229974
• Inchi： 1S/C6H11NO3/c1-7-2-3-10-4-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key： PJCXUSBLNCTAJP-YFKPBYRVSA-N
• SMILES： O1CCN(C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 49.8Ų

(3S)-4-methylmorpholine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-4-methylmorpholine-3-carboxylic acid

Introduction to (3S)-4-methylmorpholine-3-carboxylic Acid (CAS No. 1315051-74-1)

(3S)-4-methylmorpholine-3-carboxylic acid, identified by its CAS number 1315051-74-1, is a significant compound in the field of pharmaceutical chemistry and biotechnology. This enantiomerically pure compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The (3S) configuration of the morpholine ring contributes to its distinct stereochemical characteristics, which are crucial for its biological activity and interaction with biological targets.

The synthesis of (3S)-4-methylmorpholine-3-carboxylic acid involves meticulous stereocontrol to ensure the retention of the (3S) configuration. Advanced synthetic methodologies, including chiral resolution and asymmetric catalysis, have been employed to achieve high enantiomeric purity. These techniques not only enhance the yield but also minimize the formation of racemic impurities, which could otherwise diminish the efficacy of the compound in pharmaceutical applications.

In recent years, there has been a growing interest in the development of chiral auxiliaries and catalysts that can facilitate the synthesis of enantiomerically pure compounds like (3S)-4-methylmorpholine-3-carboxylic acid. Such advancements have enabled more efficient and scalable production processes, making it feasible to incorporate this compound into larger-scale pharmaceutical manufacturing. The demand for such high-purity compounds has been driven by their potential as key intermediates in the synthesis of biologically active molecules.

The pharmacological properties of (3S)-4-methylmorpholine-3-carboxylic acid have been extensively studied in various preclinical models. Research indicates that this compound exhibits promising activity as a modulator of neurotransmitter receptors, particularly those involved in pain signaling and cognitive function. Its unique stereochemistry allows for selective binding to specific receptor subtypes, which could lead to the development of novel therapeutics with improved selectivity and reduced side effects.

One of the most exciting areas of research involving (3S)-4-methylmorpholine-3-carboxylic acid is its potential application in central nervous system (CNS) disorders. Studies have shown that this compound can interact with serotonin and dopamine receptors, suggesting its utility in treating conditions such as depression, anxiety, and neurodegenerative diseases. The precise stereochemical configuration of this molecule is believed to be critical for its ability to modulate these receptors effectively.

The chemical stability and solubility profile of (3S)-4-methylmorpholine-3-carboxylic acid are also important considerations in its pharmaceutical applications. This compound has been found to exhibit good stability under various storage conditions, making it suitable for formulation into oral and injectable medications. Additionally, its solubility in both water and organic solvents enhances its versatility in drug formulation, allowing for the development of multiple dosage forms.

In conclusion, (3S)-4-methylmorpholine-3-carboxylic acid (CAS No. 1315051-74-1) is a highly valuable compound with significant potential in pharmaceutical research and development. Its unique stereochemical properties, coupled with its promising pharmacological activity, make it an attractive candidate for the synthesis of novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.